Cas no 68227-69-0 (o-Aminophenylbenzenesulfonate)

• Product name: o-Aminophenylbenzenesulfonate
• CAS No: 68227-69-0
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 58731
• PubChem ID: 24878410

o-Aminophenylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzenesulfonic Acid Phenyl Ester
• Phenyl-2-aminobenzenesulfonate
• o-Aminobenzene sulfonic acid phenyl ester
• phenyl 2-aminobenzenesulfonate
• 2- Aminobenzene sulfonic acid phenyl ester
• Phenyl o-aminobenzenesulphonate
• DTXSID1071294
• EINECS 269-381-0
• NS00036498
• W-104684
• Benzenesulfonic acid, 2-amino-, phenyl ester
• PHENYL-2-AMINOBENZENESULFONATE97
• SCHEMBL534724
• Phenyl-2-aminobenzenesulfonate, 97%
• 68227-69-0
• FT-0641170
• Orthanilic acid phenyl ester
• AKOS015897334
• DTXCID1045744
• DELFPZLNAZAZRE-UHFFFAOYSA-N
• DB-055124
• o-Aminophenylbenzenesulfonate

• MDL： MFCD03093960
• Inchi： 1S/C12H11NO3S/c13-11-8-4-5-9-12(11)17(14,15)16-10-6-2-1-3-7-10/h1-9H,13H2
• InChI Key： DELFPZLNAZAZRE-UHFFFAOYSA-N
• SMILES： C1(OS(C2C=CC=CC=2N)(=O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 249.04600
• Monoisotopic Mass: 249.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Light gray yellow powder
• Density: 1.344
• Melting Point: 70-73 °C (lit.)
• Boiling Point: 435 ºC at 760 mmHg
• Flash Point: 216.9 ºC
• Refractive Index: 1.626
• PSA: 77.77000
• LogP: 3.69850

o-Aminophenylbenzenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

o-Aminophenylbenzenesulfonate Customs Data

• Customs Data：

  Canadacustoms code:

  2921420000

  Summary:

  HS: 2921420000 Aniline derivatives and their salts

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters